Cas no 1396802-38-2 (1-methyl-1H-1,3-benzodiazol-5-yl butane-1-sulfonate)

1-Methyl-1H-1,3-benzodiazol-5-yl butane-1-sulfonate is a specialized sulfonate ester derivative featuring a benzimidazole core. This compound is of interest in synthetic and medicinal chemistry due to its potential as an intermediate in the development of biologically active molecules. The presence of the sulfonate group enhances reactivity, facilitating nucleophilic substitution reactions, while the methylated benzimidazole moiety contributes to stability and solubility in organic solvents. Its structural features make it suitable for applications in pharmaceutical research, particularly in the design of enzyme inhibitors or receptor modulators. The compound’s well-defined reactivity profile and synthetic versatility underscore its utility in advanced chemical synthesis.

1-methyl-1H-1,3-benzodiazol-5-yl butane-1-sulfonate structure

1396802-38-2 structure

Product Name:1-methyl-1H-1,3-benzodiazol-5-yl butane-1-sulfonate

CAS No:1396802-38-2

MF:C₁₂H₁₆N₂O₃S

MW:268.332041740417

CID:5996836

PubChem ID:71790650

Update Time:2025-05-20

1-methyl-1H-1,3-benzodiazol-5-yl butane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

- 1-methyl-1H-1,3-benzodiazol-5-yl butane-1-sulfonate
- (1-methylbenzimidazol-5-yl) butane-1-sulfonate
- 1-methyl-1H-benzo[d]imidazol-5-yl butane-1-sulfonate
- 1396802-38-2
- AKOS024540511
- CHEMBL5009003
- F6229-0358
- Inchi： 1S/C12H16N2O3S/c1-3-4-7-18(15,16)17-10-5-6-12-11(8-10)13-9-14(12)2/h5-6,8-9H,3-4,7H2,1-2H3
- InChI Key： FZZIITJVSNEKIY-UHFFFAOYSA-N
- SMILES： C(S(OC1=CC=C2N(C)C=NC2=C1)(=O)=O)CCC

Computed Properties

Exact Mass: 268.08816355g/mol
Monoisotopic Mass: 268.08816355g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 366
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 69.6Å²

1-methyl-1H-1,3-benzodiazol-5-yl butane-1-sulfonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6229-0358-2μmol	1-methyl-1H-1,3-benzodiazol-5-yl butane-1-sulfonate	1396802-38-2	2μmol	$57.0	2023-09-09
Life Chemicals	F6229-0358-5μmol	1-methyl-1H-1,3-benzodiazol-5-yl butane-1-sulfonate	1396802-38-2	5μmol	$63.0	2023-09-09
Life Chemicals	F6229-0358-10μmol	1-methyl-1H-1,3-benzodiazol-5-yl butane-1-sulfonate	1396802-38-2	10μmol	$69.0	2023-09-09
Life Chemicals	F6229-0358-1mg	1-methyl-1H-1,3-benzodiazol-5-yl butane-1-sulfonate	1396802-38-2	1mg	$54.0	2023-09-09
Life Chemicals	F6229-0358-2mg	1-methyl-1H-1,3-benzodiazol-5-yl butane-1-sulfonate	1396802-38-2	2mg	$59.0	2023-09-09
Life Chemicals	F6229-0358-3mg	1-methyl-1H-1,3-benzodiazol-5-yl butane-1-sulfonate	1396802-38-2	3mg	$63.0	2023-09-09
Life Chemicals	F6229-0358-4mg	1-methyl-1H-1,3-benzodiazol-5-yl butane-1-sulfonate	1396802-38-2	4mg	$66.0	2023-09-09
Life Chemicals	F6229-0358-5mg	1-methyl-1H-1,3-benzodiazol-5-yl butane-1-sulfonate	1396802-38-2	5mg	$69.0	2023-09-09
Life Chemicals	F6229-0358-10mg	1-methyl-1H-1,3-benzodiazol-5-yl butane-1-sulfonate	1396802-38-2	10mg	$79.0	2023-09-09
Life Chemicals	F6229-0358-15mg	1-methyl-1H-1,3-benzodiazol-5-yl butane-1-sulfonate	1396802-38-2	15mg	$89.0	2023-09-09

1-methyl-1H-1,3-benzodiazol-5-yl butane-1-sulfonate Related Literature

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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Additional information on 1-methyl-1H-1,3-benzodiazol-5-yl butane-1-sulfonate

Comprehensive Overview of 1-methyl-1H-1,3-benzodiazol-5-yl butane-1-sulfonate (CAS No. 1396802-38-2): Properties, Applications, and Innovations

The compound 1-methyl-1H-1,3-benzodiazol-5-yl butane-1-sulfonate (CAS No. 1396802-38-2) is a specialized sulfonate derivative with a unique molecular structure, combining a benzodiazole core and a butane sulfonate moiety. This structure endows it with distinct chemical properties, making it a subject of interest in pharmaceutical research, material science, and specialty chemical applications. Its CAS number 1396802-38-2 serves as a critical identifier for researchers and industry professionals seeking precise information about its synthesis, stability, and potential uses.

In recent years, the demand for sulfonate-based compounds has surged due to their versatility in drug formulation and functional material design. The 1-methyl-1H-1,3-benzodiazol-5-yl group in this compound enhances its electron-donating capacity, which is pivotal for applications in organic electronics and catalysis. Researchers are particularly intrigued by its potential role in photodynamic therapy and fluorescence labeling, areas that align with the growing focus on precision medicine and diagnostic tools.

From a synthetic chemistry perspective, the butane-1-sulfonate chain in CAS 1396802-38-2 offers improved solubility in polar solvents, a trait highly valued in formulation science. This property addresses common challenges in drug delivery systems, where solubility often limits bioavailability. Innovations in green chemistry have also explored this compound’s potential as a biodegradable intermediate, reflecting the industry’s shift toward sustainable practices.

The compound’s thermal stability and compatibility with polymers have sparked interest in advanced material engineering. For instance, its incorporation into polymeric matrices could enhance mechanical strength or conductivity, topics frequently searched in academic and industrial forums. Additionally, its benzodiazole component is being studied for corrosion inhibition, a hot topic given the global emphasis on infrastructure longevity and cost efficiency.

Safety and regulatory compliance are paramount in handling 1-methyl-1H-1,3-benzodiazol-5-yl butane-1-sulfonate. While not classified as hazardous under standard guidelines, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain its integrity. This aligns with the broader discussion on chemical storage best practices, a recurring theme in laboratory safety queries.

In summary, CAS No. 1396802-38-2 represents a convergence of innovation and practicality, bridging gaps between pharmaceutical research, material science, and environmental sustainability. Its multifaceted applications and adaptability to modern scientific challenges ensure its relevance in both current and future technological advancements.